Cas no 22149-49-1 (Limonoate A-ring-lactone)

• Product Name: Limonoate A-ring-lactone
• CAS No: 22149-49-1
• MF: C₂₆H₃₂O₉
• MW: 488.526888847351
• CID: 281254
• Update Time: 2024-02-29

Limonoate A-ring-lactone Chemical and Physical Properties

Names and Identifiers

• Spiro[9H,11H-naphtho[1',2':3,4]furo[3,2-c]pyran-5(2H),2'-oxirane]-3'-carboxylicacid, 6-[(S)-3-furanylhydroxymethyl]decahydro-2,2,4a,6-tetramethyl-4,11-dioxo-,(2'R,2aR,3'S,4aR,6S,8aR,8bR,12aS)-
• Spiro[9H,11H-naphtho[1',2':3,4]furo[3,2-c]pyran-5(2H),2'-oxirane]-3'-carboxylicacid, 6-[(S)-3-furanylhydroxymethyl]decahydro-
• Limonoic acid A-ring lactone
• Limonoicacid, 3,19-lactone
• Spiro[9H,11H-naphtho[1',2':3,4]furo[3,2-c]pyran-5(2H),2'-oxirane]-3'-carboxylicacid, 6-(3-furanylhydroxymethyl)decahydro-2,2,4a,6-tetramethyl-4,11-dioxo-,[2aR-[2aa,4ab,5b(S*),6b(S*),8aa,8bR*,
• Spiro[9H,11H-naphtho[1',2':3,4]furo[3,2-c]pyran-5(2H),2'-oxirane]-3'-carboxylicacid, 6a-(3-furylhydroxymethyl)-2ab,3,4,4a,6,7,8,8ab,12,12ab-decahydro-2,2,4aa,6-tetramethyl-4,11-dioxo- (8CI)
• Limonoate A-ring-lactone
• C16718
• Q27149722

• Inchi： 1S/C26H32O9/c1-22(2)15-9-16(27)24(4)14(25(15)12-33-18(28)10-17(25)34-22)5-7-23(3,19(29)13-6-8-32-11-13)26(24)20(35-26)21(30)31/h6,8,11,14-15,17,19-20,29H,5,7,9-10,12H2,1-4H3,(H,30,31)/t14-,15-,17-,19-,20+,23-,24-,25+,26+/m0/s1
• InChI Key： JQTDUZWQZNXSOU-MSGMIQHVSA-N
• SMILES： O1[C@H](C(=O)O)[C@@]21[C@](C)([C@H](C1=COC=C1)O)CC[C@@H]1[C@@]34COC(C[C@@H]3OC(C)(C)[C@@H]4CC([C@@]21C)=O)=O

Computed Properties

• Exact Mass: 488.205
• Monoisotopic Mass: 488.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 993
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids